Cas no 2359-09-3 (5-tert-Butyl-isophthalic acid)

• Product name: 5-tert-Butyl-isophthalic acid
• CAS No: 2359-09-3
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00067047
• CID: 267189
• PubChem ID: 75379

5-tert-Butyl-isophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)isophthalic acid
• 5-tert-Butylisophthalic Acid
• 1,3-Benzenedicarboxylicacid, 5-(1,1-dimethylethyl)-
• 1,3-Benzenedicarboxylic acid,5-(1,1-dimethylethyl)
• 5-tert-Butyl-1,3-benzenedicarboxylic acid
• 5-tert-butylbenzene-1,3-dioic acid
• 5-tert-butylbenzene-1,3-dicarboxylic acid
• 5-tert Butyl isophthalic acid
• 1,3-Benzenedicarboxylic acid, 5-(1,1-dimethylethyl)-
• BJLUCDZIWWSFIB-UHFFFAOYSA-N
• 5-TERT-BUTYLISOPHTHALICACID
• 5-t-butylisophthalic acid
• 5-t-butyl isophthalic acid
• 5-tert-Butylisophthalic acid #
• Iso
• AS-69211
• D88794
• DTXSID0062345
• Isophthalic acid, 5-tert-butyl-
• EN300-21142
• CS-0204315
• 2359-09-3
• AKOS000121460
• B1380
• NS00049514
• Z104492876
• FT-0620782
• SCHEMBL166878
• MFCD00067047
• 5-tert-Butyl-1,3-benzene-dicarboxylic acid
• EINECS 219-100-2
• 5-(tert-Butyl)isophthalicacid
• 5-tert-Butylisophthalic acid, 98%
• AE-562/43460179
• AC-12325
• STK895714
• 5-tert-butyl-isophthalic acid
• DA-36999
• 5-tert-Butyl-isophthalic acid

• MDL： MFCD00067047
• Inchi： 1S/C12H14O4/c1-12(2,3)9-5-7(10(13)14)4-8(6-9)11(15)16/h4-6H,1-3H3,(H,13,14)(H,15,16)
• InChI Key： BJLUCDZIWWSFIB-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C(C(=O)O[H])C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.226
• Melting Point: >300 °C(lit.)
• Boiling Point: 400°C at 760 mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.559
• PSA: 74.60000
• LogP: 2.38050
• Solubility: Not determined

5-tert-Butyl-isophthalic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

5-tert-Butyl-isophthalic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-tert-Butyl-isophthalic acid

5-tert-Butyl-isophthalic Acid (CAS No. 2359-09-3): Properties, Applications, and Market Insights

5-tert-Butyl-isophthalic acid (CAS No. 2359-09-3) is a specialized aromatic dicarboxylic acid derivative that has garnered significant attention in the chemical industry due to its unique structural properties and versatile applications. As a tert-butyl-substituted isophthalic acid, this compound serves as a critical intermediate in the synthesis of high-performance polymers, coatings, and specialty chemicals. Its molecular formula, C₁₂H₁₄O₄, and molar mass of 222.24 g/mol make it a valuable building block for advanced material development.

The chemical properties of 5-tert-Butyl-isophthalic acid include excellent thermal stability and solubility in common organic solvents, which are highly desirable for industrial applications. Researchers and manufacturers often search for "5-tert-Butyl-isophthalic acid synthesis" or "CAS 2359-09-3 suppliers" when sourcing this compound, reflecting its growing demand in niche markets. Recent trends in sustainable chemistry have further increased interest in this material, particularly for developing eco-friendly polymers and bio-based coatings.

One of the most prominent applications of 5-tert-Butyl-isophthalic acid is in the production of high-performance polyesters and polyamides. The bulky tert-butyl group imparts exceptional mechanical properties and chemical resistance to these polymers, making them ideal for automotive components and electronic encapsulation. Industry professionals frequently inquire about "5-tert-Butyl-isophthalic acid in polymer applications" or "thermal properties of CAS 2359-09-3," highlighting the compound's technical significance.

In the field of advanced materials, 5-tert-Butyl-isophthalic acid serves as a key monomer for creating metal-organic frameworks (MOFs) with tailored pore structures. These MOFs find applications in gas storage, separation technologies, and catalysis. The search terms "MOFs using 5-tert-Butyl-isophthalic acid" and "CAS 2359-09-3 in material science" have shown increasing frequency in academic and industrial literature searches.

The market for 5-tert-Butyl-isophthalic acid has shown steady growth, particularly in Asia-Pacific regions where specialty chemical production is expanding. Quality-conscious buyers often look for "high purity 5-tert-Butyl-isophthalic acid" or "CAS 2359-09-3 technical specifications" when evaluating suppliers. Recent advancements in green chemistry have also created opportunities for developing more sustainable production methods for this compound, addressing the growing demand for environmentally friendly chemical processes.

From a research perspective, 5-tert-Butyl-isophthalic acid continues to attract attention for its potential in pharmaceutical intermediates and liquid crystal materials. The compound's ability to modify crystallization behavior makes it valuable for optimizing drug formulations and display technologies. Scientific queries often include "5-tert-Butyl-isophthalic acid crystal structure" and "pharmaceutical uses of CAS 2359-09-3," reflecting these specialized applications.

Handling and storage of 5-tert-Butyl-isophthalic acid require standard precautions for carboxylic acids, including protection from moisture and extreme temperatures. Technical datasheets typically provide detailed information on "storage conditions for CAS 2359-09-3" and "handling 5-tert-Butyl-isophthalic acid," which are essential for maintaining product quality and safety in industrial settings.

As innovation in specialty chemicals continues to accelerate, 5-tert-Butyl-isophthalic acid (CAS No. 2359-09-3) remains at the forefront of material development. Its combination of structural features and functional versatility ensures its ongoing importance across multiple industries, from advanced polymers to cutting-edge material science applications. The compound's unique characteristics continue to inspire new research directions and commercial applications in an increasingly chemical-aware marketplace.